Cas no 7106-97-0 (methyl 7-amino-1,3-dioxaindane-5-carboxylate)

• Product Name: methyl 7-amino-1,3-dioxaindane-5-carboxylate
• CAS No: 7106-97-0
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD17276519
• CID: 2157493
• PubChem ID: 63022458
• Update Time: 2025-05-21

methyl 7-amino-1,3-dioxaindane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-aminobenzo[d][1,3]dioxole-5-carboxylate
• methyl 7-amino-2H-1,3-benzodioxole-5-carboxylate
• methyl 7-amino-1,3-dioxaindane-5-carboxylate

• MDL： MFCD17276519
• Inchi： 1S/C9H9NO4/c1-12-9(11)5-2-6(10)8-7(3-5)13-4-14-8/h2-3H,4,10H2,1H3
• InChI Key： UOFYOQPYLBKGCK-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=O)OC)C=C(C1=2)N

Computed Properties

• Exact Mass: 195.053
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8

Additional information on methyl 7-amino-1,3-dioxaindane-5-carboxylate

Methyl 7-Amino-1,3-Dioxaindane-5-Carboxylate: A Comprehensive Overview

Methyl 7-amino-1,3-dioxaindane-5-carboxylate, identified by the CAS number CAS No.7106-97-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dioxaindanecarboxylates, which are known for their versatile applications in drug design and development. The structure of methyl 7-amino-1,3-dioxaindane-5-carboxylate comprises a dioxaindane ring system with an amino group at position 7 and a methyl ester at position 5, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of methyl 7-amino-1,3-dioxaindane-5-carboxylate as a precursor for the development of anti-inflammatory and analgesic agents. Researchers have explored its ability to modulate inflammatory pathways, particularly through interactions with cyclooxygenase (COX) enzymes. The compound's unique structure allows for selective inhibition of COX-2, which is associated with inflammatory processes, while sparing COX-1, which plays a role in protecting the gastric mucosa. This selectivity makes it an attractive candidate for the development of safer anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its pharmacological applications, methyl 7-amino-1,3-dioxaindane-5-carboxylate has been investigated for its role in the synthesis of advanced materials. The dioxaindane framework has been shown to exhibit interesting mechanical properties when incorporated into polymer systems. Recent research has demonstrated that derivatives of this compound can enhance the tensile strength and flexibility of biodegradable polymers, making them suitable for applications in tissue engineering and drug delivery systems.

The synthesis of methyl 7-amino-1,3-dioxaindane-5-carboxylate typically involves a multi-step process that includes cyclization reactions and esterification. One common approach involves the condensation of an amino acid derivative with a cyclic ketone to form the dioxaindane ring system. This is followed by esterification to introduce the methyl group at position 5. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of compounds like methyl 7-amino-1,3-dioxaindane-5-carboxylate. Recent studies have assessed its degradation pathways under various environmental conditions, including soil and aquatic environments. These studies have shown that the compound can undergo microbial degradation under aerobic conditions, suggesting that it may not pose significant long-term risks to ecosystems when used responsibly.

In conclusion, methyl 7-amino-1,3-dioxaindane-5-carboxylate (CAS No.7106-97-0) is a versatile compound with promising applications in drug development and materials science. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to design novel bioactive agents and advanced materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various industries.